molecular formula C16H32O5S B8517899 16-Sulfohexadecanoicacid

16-Sulfohexadecanoicacid

Cat. No. B8517899
M. Wt: 336.5 g/mol
InChI Key: XICDGIZVYLPJQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

16-Sulfohexadecanoicacid is a useful research compound. Its molecular formula is C16H32O5S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 16-Sulfohexadecanoicacid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 16-Sulfohexadecanoicacid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

16-Sulfohexadecanoicacid

Molecular Formula

C16H32O5S

Molecular Weight

336.5 g/mol

IUPAC Name

16-sulfohexadecanoic acid

InChI

InChI=1S/C16H32O5S/c17-16(18)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-22(19,20)21/h1-15H2,(H,17,18)(H,19,20,21)

InChI Key

XICDGIZVYLPJQT-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCCCC(=O)O)CCCCCCCS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Solutions of sodium sulfite (327 g, 2.60 mol) in water (1.26 L) and 16-bromo-hexadecanoic acid methyl ester (728 g, 2.00 mol, 96% purity) in 1-propanol (945 mL) and methanol (420 mL) were heated to reflux in 6 L reactor equipped with mechanical stirrer for 48 hours. The reaction mixture was cooled to 27° C. and diluted with tetrahydrofuran (2 L). Reaction mixture was filtered and solid material was washed with tetrahydrofuran (3×700 mL). Filtrate was cooled to 0° C. and another portion of material was precipitated. This precipitate was filtered and washed with tetrahydrofuran (2×200 mL). Solids were combined and mixed with water (8.4 L) in 20 L pot. Solution of sodium hydroxide (120 g, 3.00 mol) was added. The mixture was heated to boiling for about 5 hours. Solution of sulfuric acid (430 mL, 8.00 mol) in water (500 mL) was slowly added into the reaction mixture (sulfur dioxide is formed). Reaction mixture was heated to boiling for 10 minutes and then let to cool to 15° C. (ice bath). The mixture was filtered on Büchner funnel through filter paper Seitz (several layers filter) applying vacuo. This procedure was very slow and took two days. Solid material was several times washed with distilled water until pH of filtrate was between 2 and 3. This procedure took about three days. Muddy white material was dried in oven at 80° C. giving desired product.
Quantity
327 g
Type
reactant
Reaction Step One
Quantity
728 g
Type
reactant
Reaction Step One
Name
Quantity
1.26 L
Type
solvent
Reaction Step One
Quantity
945 mL
Type
solvent
Reaction Step One
Quantity
420 mL
Type
solvent
Reaction Step One
Quantity
120 g
Type
reactant
Reaction Step Two
Quantity
430 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
2 L
Type
solvent
Reaction Step Four

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